Cas no 1049744-76-4 (2-(2-Methylphenyl)azepane Hydrochloride)

• Product Name: 2-(2-Methylphenyl)azepane Hydrochloride
• CAS No: 1049744-76-4
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 3055876
• PubChem ID: 16495349
• Update Time: 2025-04-21

2-(2-Methylphenyl)azepane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylphenyl)azepane, HCl
• 1049744-76-4
• 2-(2-METHYLPHENYL)AZEPANE HYDROCHLORIDE
• AKOS001476012
• 2-(o-Tolyl)azepane hydrochloride
• 2-(2-Methylphenyl)azepane Hydrochloride

• Inchi： 1S/C13H19N.ClH/c1-11-7-4-5-8-12(11)13-9-3-2-6-10-14-13;/h4-5,7-8,13-14H,2-3,6,9-10H2,1H3;1H
• InChI Key： JGQRDWXLRFZZFW-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCCC1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 225.1284273Da
• Monoisotopic Mass: 225.1284273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų